Cas no 85825-85-0 (2-[(4-methylphenyl)methoxy]benzaldehyde)

• Product Name: 2-[(4-methylphenyl)methoxy]benzaldehyde
• CAS No: 85825-85-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00564769
• CID: 1070789
• PubChem ID: 693304
• Update Time: 2025-10-28

2-[(4-methylphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methylbenzyl)oxy]benzaldehyde
• 2-[(4-methylphenyl)methoxy]benzaldehyde
• MFCD00564769
• Cambridge id 5223999
• BB 0243310
• SR-01000199360-1
• 2-(4-methylbenzyloxy)-benzaldehyde
• 2-((4-Methylbenzyl)oxy)benzaldehyde
• DTXSID90351215
• SCHEMBL9691233
• NS-02846
• 85825-85-0
• KLZXAPCLPREJOL-UHFFFAOYSA-N
• SR-01000199360
• AKOS000249485
• CS-0313852
• 2-(4-Methyl-benzyloxy)-benzaldehyde
• BBL013989
• STK198760
• ALBB-001211

• MDL： MFCD00564769
• Inchi： 1S/C15H14O2/c1-12-6-8-13(9-7-12)11-17-15-5-3-2-4-14(15)10-16/h2-10H,11H2,1H3
• InChI Key： KLZXAPCLPREJOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

2-[(4-methylphenyl)methoxy]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(4-methylphenyl)methoxy]benzaldehyde

2-[(4-Methylphenyl)methoxy]benzaldehyde: A Comprehensive Overview

2-[(4-Methylphenyl)methoxy]benzaldehyde, also known by its CAS registry number 85825-85-0, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of aryl aldehydes and is characterized by its unique structure, which combines a benzaldehyde moiety with a methoxy group substituted by a methylphenyl group. The molecule's structure can be represented as C₁₄H₁₂O₂, with a molecular weight of approximately 216.26 g/mol.

The synthesis of 2-[(4-Methylphenyl)methoxy]benzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste generation. These improvements are particularly relevant in the context of sustainable chemistry practices, which have gained significant attention in the scientific community.

One of the most notable applications of this compound is in the field of pharmaceuticals. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. For instance, studies have shown that derivatives of 2-[(4-Methylphenyl)methoxy]benzaldehyde exhibit promising cytotoxic activity against various cancer cell lines, making them valuable candidates for further drug development.

In addition to its pharmaceutical applications, this compound has found utility in the fragrance and flavor industries. Its aromatic properties make it an ideal ingredient for perfumes, cosmetics, and food additives. Recent market trends indicate a growing demand for natural and synthetic aromatic compounds, driven by consumer preferences for high-quality personal care products.

From an environmental perspective, the biodegradation and toxicity profiles of 2-[(4-Methylphenyl)methoxy]benzaldehyde have been extensively studied. Experimental data suggest that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH levels and microbial activity. These findings are crucial for assessing its environmental impact and ensuring safe disposal practices.

The spectroscopic properties of this compound have also been investigated using advanced analytical techniques such as UV-Vis spectroscopy and NMR spectroscopy. These studies provide insights into its electronic structure and molecular interactions, which are essential for understanding its reactivity in various chemical reactions.

Looking ahead, ongoing research is focused on exploring novel applications of 2-[(4-Methylphenyl)methoxy]benzaldehyde in areas such as materials science and green chemistry. For example, researchers are investigating its potential as a building block for synthesizing advanced polymers and functional materials with tailored properties.